An In-depth Guide to the Natural Sources and Isolation of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone and Related Polymethoxylated Flavones
An In-depth Guide to the Natural Sources and Isolation of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone and Related Polymethoxylated Flavones
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the natural sources and isolation protocols for 3,7,2',4'-Tetramethoxy-5-hydroxyflavone and structurally similar polymethoxylated flavones (PMFs). Given the limited specific data on the target compound, this document emphasizes general and transferable methodologies from well-documented congeners, offering a robust framework for its extraction and purification.
Natural Occurrences of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone and Related PMFs
While specific reports on 3,7,2',4'-Tetramethoxy-5-hydroxyflavone are limited, it has been noted as extractable from plant sources such as Artemisia species[1]. This class of compounds, polymethoxylated flavones, is predominantly found in the plant kingdom, with significant concentrations in a few key genera.
Primary Natural Sources of Polymethoxylated Flavones:
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Citrus Genus: The peels of citrus fruits, particularly sweet oranges (Citrus sinensis) and mandarin oranges (Citrus reticulata), are the most abundant and commercially viable sources of PMFs[2][3][4]. These compounds are key contributors to the peels' bioactive properties[5].
-
Kaempferia parviflora (Black Ginger): The rhizomes of this plant are a rich source of various methoxyflavones, including numerous tetramethoxyflavone isomers[6][7][8].
-
Artemisia monosperma : This desert shrub is a known source of a variety of flavone aglycones, including several tetramethoxyflavones[9][10].
The table below summarizes the occurrence of various tetramethoxy-hydroxyflavone isomers and related compounds in these primary sources.
| Compound | Natural Source(s) | Plant Part | Reference(s) |
| 3,7,2',4'-Tetramethoxy-5-hydroxyflavone | Artemisia species | Not specified | [1] |
| 5-Hydroxy-3,6,7,4'-tetramethoxyflavone | Aglaia edulis | Not specified | [11] |
| 5-Hydroxy-3',4',6,7-tetramethoxyflavone | Artemisia monosperma | Not specified | [9][12] |
| 5,7,3',4'-Tetramethoxyflavone | Kaempferia parviflora | Rhizomes | [6][13] |
| 3,5,7,4'-Tetramethoxyflavone | Kaempferia parviflora | Rhizomes | [6] |
| Nobiletin (3',4',5,6,7,8-Hexamethoxyflavone) | Citrus peels | Peel | [4][14] |
| Tangeretin (4',5,6,7,8-Pentamethoxyflavone) | Citrus peels | Peel | [4][14] |
Experimental Protocols for Isolation and Purification
The isolation of PMFs from natural sources typically involves solvent extraction followed by chromatographic separation. The hydrophobic nature of these compounds, due to the multiple methoxy groups, dictates the choice of solvents and chromatographic conditions[15].
General Extraction and Fractionation Workflow
The following diagram illustrates a typical workflow for the extraction and isolation of PMFs from a plant matrix.
Caption: General workflow for PMF isolation.
Detailed Protocol 1: Isolation from Kaempferia parviflora Rhizomes
This protocol is adapted from methodologies described for the isolation of methoxyflavones from black ginger[8][13].
1. Plant Material Preparation:
-
Obtain dried rhizomes of Kaempferia parviflora.
-
Grind the rhizomes into a fine powder.
2. Extraction:
-
Macerate the powdered rhizomes (e.g., 100 g) with 95% ethanol (e.g., 1 L) at room temperature for 72 hours, with occasional shaking.
-
Filter the extract through Whatman No. 1 filter paper.
-
Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude ethanolic extract.
3. Fractionation:
-
Suspend the crude extract in a 90% methanol-water solution and partition successively with n-hexane.
-
The n-hexane fraction is typically rich in methoxyflavones. Concentrate this fraction for further purification.
4. Chromatographic Separation:
-
Subject the n-hexane fraction to column chromatography on silica gel (e.g., 70-230 mesh).
-
Elute the column with a gradient of n-hexane and ethyl acetate, starting from 100% n-hexane and gradually increasing the polarity.
-
Collect fractions and monitor by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., n-hexane:ethyl acetate, 8:2 v/v) and UV visualization.
5. Final Purification:
-
Combine fractions containing the target compound(s).
-
Perform further purification using preparative HPLC on a C18 column with a mobile phase such as methanol-water or acetonitrile-water to yield the pure compound.
Detailed Protocol 2: Isolation from Citrus Peel
This protocol is based on methods for extracting PMFs from citrus by-products[3][14].
1. Plant Material Preparation:
-
Air-dry or freeze-dry fresh citrus peels.
-
Grind the dried peels into a coarse powder.
2. Extraction:
-
Perform Soxhlet extraction or maceration of the peel powder with a non-polar solvent like n-hexane or a moderately polar solvent like ethyl acetate to preferentially extract PMFs.
-
Alternatively, use 95% ethanol for a broader flavonoid extraction.
3. Purification by High-Speed Counter-Current Chromatography (HSCCC):
-
HSCCC is a highly effective technique for separating PMFs from crude citrus extracts[14].
-
Sample Preparation: Dissolve the crude extract in the two-phase solvent system.
-
Solvent System: A common system is n-hexane-ethyl acetate-methanol-water (e.g., 1:0.8:1:1 v/v/v/v)[14]. The upper phase is used as the stationary phase and the lower phase as the mobile phase.
-
Operation: Perform the separation according to the HSCCC instrument's standard operating procedure.
-
Analysis: Monitor the effluent with a UV detector and collect fractions. Analyze fractions by HPLC to identify and pool those containing the pure compounds.
Detailed Protocol 3: Isolation from Artemisia monosperma
This protocol is derived from a study on flavonoid isolation from A. monosperma[9][10].
1. Plant Material Preparation:
-
Air-dry the aerial parts of the plant and grind them into a powder.
2. Sequential Extraction:
-
Initially, defat the plant material by soaking in petroleum ether for several days to remove lipids[10].
-
After filtration, sequentially extract the plant residue with solvents of increasing polarity, such as chloroform, ethyl acetate, and finally methanol. The methanolic extract is often rich in flavonoids[9].
3. Chromatographic Separation:
-
Concentrate the methanolic extract and apply it to a silica gel column.
-
Elute with a gradient solvent system, for example, starting with chloroform and gradually adding methanol.
-
Monitor fractions using TLC, visualizing with UV light and/or a spray reagent (e.g., vanillin-sulfuric acid).
4. Final Purification:
-
Pool the fractions containing the flavonoid of interest.
-
Further purify using techniques like preparative TLC or Sephadex LH-20 column chromatography with methanol as the eluent to remove remaining impurities.
Quantitative Data and Characterization
The yield and purity of isolated PMFs can vary significantly depending on the source material and the isolation technique employed. The following table provides representative data for related PMFs.
| Compound | Source | Isolation Method | Yield | Purity | Reference(s) |
| Nobiletin | Tangerine Peel | HSCCC | 26 mg from 150 mg crude extract | 98.6% | [14] |
| Tangeretin | Tangerine Peel | HSCCC | 35 mg from 150 mg crude extract | 99.8% | [14] |
| 5,7,3',4'-Tetramethoxyflavone | K. parviflora | Column Chromatography & HPLC | Not specified | >95% (by NMR) | [6] |
| 5-Hydroxy-3,7,3',4'-tetramethoxyflavone | K. parviflora | Column Chromatography & HPLC | Not specified | >95% (by NMR) | [8] |
Spectroscopic Data for Characterization:
Structural elucidation of isolated PMFs is typically achieved using a combination of spectroscopic methods:
-
UV Spectroscopy: Provides information about the flavonoid backbone and the oxygenation pattern.
-
Mass Spectrometry (MS): Determines the molecular weight and fragmentation pattern, aiding in the identification of substituent groups.
-
Nuclear Magnetic Resonance (NMR): ¹H-NMR and ¹³C-NMR provide detailed information about the structure, including the precise location of methoxy and hydroxyl groups. 2D-NMR techniques (COSY, HMBC, HSQC) are used to confirm assignments.
Biological Activity and Associated Signaling Pathways
Polymethoxylated flavones exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects[15][16]. These activities are often mediated through the modulation of key cellular signaling pathways.
Anti-Inflammatory Signaling Pathway
Many PMFs, such as nobiletin, exert anti-inflammatory effects by inhibiting the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway.
Caption: PMF inhibition of the NF-κB pathway.
BCRP/ABCG2-Mediated Drug Resistance
3,7,2',4'-Tetramethoxy-5-hydroxyflavone has been identified as an inhibitor of the Breast Cancer Resistance Protein (BCRP/ABCG2), an ATP-binding cassette (ABC) transporter that confers multidrug resistance in cancer cells by effluxing chemotherapeutic drugs[1].
Caption: Inhibition of BCRP-mediated drug efflux.
This guide provides a foundational understanding for the isolation and study of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone. By leveraging the established protocols for related, more abundant polymethoxylated flavones, researchers can develop an effective strategy for purifying this and other rare flavonoids for further investigation into their therapeutic potential.
References
- 1. Buy 3,7,2',4'-Tetramethoxy-5-hydroxyflavone [smolecule.com]
- 2. researchwithrutgers.com [researchwithrutgers.com]
- 3. Polymethoxyflavones from citrus peel: advances in extraction methods, biological properties, and potential applications - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. econtent.hogrefe.com [econtent.hogrefe.com]
- 5. researchgate.net [researchgate.net]
- 6. Bioactive flavonoids from Kaempferia parviflora - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Optimization of Extraction Conditions for Total Phenolics and Total Flavonoids from Kaempferia parviflora Rhizomes [scirp.org]
- 8. Methoxyflavones from Black Ginger (Kaempferia parviflora Wall. ex Baker) and their Inhibitory Effect on Melanogenesis in B16F10 Mouse Melanoma Cells [mdpi.com]
- 9. phcogj.com [phcogj.com]
- 10. phcogj.com [phcogj.com]
- 11. 5-Hydroxy-3,6,7,4'-tetramethoxyflavone | CAS:14787-34-9 | Flavonoids | High Purity | Manufacturer BioCrick [biocrick.com]
- 12. researchgate.net [researchgate.net]
- 13. myfoodresearch.com [myfoodresearch.com]
- 14. Preparative isolation and purification of polymethoxylated flavones from Tangerine peel using high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
- 15. tandfonline.com [tandfonline.com]
- 16. Polymethoxyflavones and Bone Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
